Cas no 17245-30-6 (3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one)

• Product Name: 3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
• CAS No: 17245-30-6
• MF: C₂₂H₂₄O₉
• MW: 432.420567512512
• CID: 97995
• PubChem ID: 389001
• Update Time: 2025-06-15

3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
• 3',4',5',3,5,6,7-Heptamethoxyflavone
• 4H-1-Benzopyran-4-one,3,5,6,7-tetramethoxy-2-(3,4,5-trimethoxyphenyl)-
• 3,5,6,7,3',4',5'-heptamethoxyflavone
• 6-Hydroxypelargonidin
• 6-Hydroxypelargonidine
• Aurantinidin
• [ "" ]
• NSC-684433
• 3,5,6,7-tetramethoxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• LMPK12110625
• B0005-169866
• NSC 684433
• AKOS022184677
• CHEBI:196398
• BDBM50446573
• SCHEMBL16894654
• 17245-30-6
• CHEMBL3109440
• NSC684433
• FS-10476
• 3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C22H24O9/c1-24-13-8-11(9-14(25-2)19(13)27-4)18-22(30-7)17(23)16-12(31-18)10-15(26-3)20(28-5)21(16)29-6/h8-10H,1-7H3
• InChI Key： SHRSLVWLFNSTLK-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C(=C(C(=CC1=2)OC)OC)OC)=O)OC)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 432.14200
• Monoisotopic Mass: 432.14203234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.3±0.1 g/cm3
• Boiling Point: 604.0±55.0 °C at 760 mmHg
• Flash Point: 261.7±31.5 °C
• PSA: 94.82000
• LogP: 3.52020
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one

Introduction to 3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one (CAS No. 17245-30-6)

3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one, identified by its Chemical Abstracts Service (CAS) number 17245-30-6, is a structurally complex organic compound belonging to the chromene class. This molecule exhibits a rich aromatic system characterized by multiple methoxy substituents, which contribute to its unique electronic and steric properties. The chromene core is a well-studied scaffold in medicinal chemistry due to its potential bioactivity and structural versatility.

The compound’s name highlights several key structural features: the tetramethoxy substitution pattern on the chromenone ring and the presence of a 3,4,5-trimethoxyphenyl side group attached at the 2-position. These substituents not only influence the molecule’s solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets. The 4H-chromen-4-one moiety indicates a heterocyclic system with a conjugated system, which is often exploited for photophysical properties and enzyme binding affinity.

In recent years, the pharmaceutical industry has shown increasing interest in chromene derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have suggested that compounds with similar structural motifs may exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The 3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one structure is particularly intriguing because of its potential to engage multiple biological pathways simultaneously.

One of the most compelling aspects of this compound is its ability to act as a scaffold for drug design. The presence of multiple hydrophobic and hydrophilic regions allows for optimization of pharmacokinetic profiles. Researchers have been exploring derivatives of this molecule to enhance their binding affinity and reduce off-target effects. For instance, modifications at the methoxy positions have been shown to significantly alter receptor interactions without compromising core bioactivity.

Recent advancements in computational chemistry have enabled more efficient screening of chromene derivatives like 3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one. Molecular docking studies have identified potential binding pockets in target proteins that could be exploited for therapeutic intervention. These virtual screening approaches have accelerated the discovery process by predicting interactions that might not be apparent from simple structural analysis alone.

The synthesis of this compound presents an interesting challenge due to its multiple functional groups. Multi-step synthetic routes involving condensation reactions followed by methylation and selective oxidation steps are commonly employed. Advances in green chemistry have also influenced synthetic methodologies, with efforts focused on reducing waste and improving atom economy. Such innovations not only make the production process more sustainable but also enhance scalability for industrial applications.

Beyond its pharmaceutical potential,3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one has found applications in material science as well. Its conjugated system makes it a candidate for organic electronics applications such as light-emitting diodes (OLEDs) and photovoltaic cells. The electron-donating nature of the methoxy groups can be tailored to fine-tune charge transport properties in these devices.

Epidemiological studies have also hinted at possible connections between dietary compounds with similar structures and human health outcomes. While further research is needed to establish causality,3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one could serve as a model compound for understanding how polyfunctionalized aromatic molecules interact with biological systems over long periods.

The regulatory landscape for such compounds remains an important consideration for researchers and manufacturers alike. Ensuring compliance with Good Manufacturing Practices (GMP) and other industry standards is essential for translating laboratory findings into market-ready products. Collaborative efforts between academia and industry are crucial for navigating these complexities effectively.

In conclusion,3,5,6,7-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one (CAS No. 17245-30-6) represents a promising candidate for further exploration in drug discovery and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines,underscoring the importance of interdisciplinary collaboration in modern chemical research.